Cas no 1014-14-8 (5-phenyl-1,3-oxazole-2-carboxylic acid)

• Product Name: 5-phenyl-1,3-oxazole-2-carboxylic acid
• CAS No: 1014-14-8
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• CID: 2145242
• PubChem ID: 13725256
• Update Time: 2025-05-21

5-phenyl-1,3-oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-2-Oxazolecarboxylic acid
• 5-Phenyl-oxazole-2-carboxylic acid
• 5-phenyl-1,3-oxazole-2-carboxylic acid
• 5-phenyloxazole-2-carboxylic acid
• 5-Phenyloxazole-2-carboxylicacid
• YULGUYOVJXOPLU-UHFFFAOYSA-N
• STL318556
• BBL030764

• Inchi： 1S/C10H7NO3/c12-10(13)9-11-6-8(14-9)7-4-2-1-3-5-7/h1-6H,(H,12,13)
• InChI Key： YULGUYOVJXOPLU-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 189.042593085g/mol
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-phenyl-1,3-oxazole-2-carboxylic acid

5-Phenyl-1,3-oxazole-2-carboxylic Acid (CAS No. 1014-14-8): Properties, Applications, and Market Insights

5-Phenyl-1,3-oxazole-2-carboxylic acid (CAS No. 1014-14-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a phenyl-substituted oxazole ring with a carboxylic acid functional group, serves as a versatile building block in medicinal chemistry. Its unique structural characteristics make it valuable for designing bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The oxazole carboxylic acid derivative exhibits interesting physicochemical properties, including moderate water solubility due to its polar carboxylic acid group and a melting point range of 180-185°C. Researchers have explored its potential as a pharmaceutical intermediate in synthesizing various drug candidates, especially those targeting inflammatory pathways and metabolic disorders. Recent studies highlight its role in developing novel anticancer compounds, aligning with current trends in precision medicine and targeted therapy development.

In material science applications, 5-phenyl-1,3-oxazole-2-carboxylic acid has shown promise as a precursor for functional materials. Its ability to form stable coordination complexes with transition metals makes it interesting for developing organic electronic materials and luminescent compounds. These applications resonate with the growing demand for sustainable materials in electronics and energy storage solutions, addressing contemporary environmental concerns.

The synthesis of CAS 1014-14-8 typically involves cyclization reactions starting from appropriate phenyl-substituted precursors. Modern synthetic approaches emphasize green chemistry principles, utilizing catalytic methods and minimizing hazardous byproducts. This aligns with the pharmaceutical industry's increasing focus on sustainable synthesis and process intensification, responding to regulatory pressures and environmental considerations.

Market analysis indicates steady growth in demand for specialty heterocyclic compounds like 5-phenyl-1,3-oxazole-2-carboxylic acid, particularly from contract research organizations and academic institutions. The compound's price stability and reliable supply chain make it attractive for medicinal chemistry programs. Recent patent filings suggest expanding applications in neurological disorder treatments and antiviral drug development, addressing current global health priorities.

Quality control of 1014-14-8 involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound typically shows ≥98% purity in commercial samples, meeting pharmaceutical intermediate standards. Storage recommendations emphasize protection from moisture and light to maintain stability, with recommended conditions at 2-8°C under inert atmosphere for long-term preservation.

Emerging research directions for 5-phenyl-1,3-oxazole-2-carboxylic acid derivatives include their potential in proteolysis targeting chimera (PROTAC) development and as fragments in fragment-based drug discovery. These cutting-edge applications position the compound at the forefront of modern drug discovery paradigms, particularly in addressing challenging therapeutic targets that conventional approaches have failed to modulate effectively.

From a regulatory perspective, CAS 1014-14-8 is not currently classified as hazardous under major chemical inventories. However, standard laboratory precautions should be observed when handling the compound, including proper ventilation and personal protective equipment. The material safety data sheet provides comprehensive handling guidelines that comply with global chemical safety standards.

The future outlook for phenyl-substituted oxazole carboxylic acids appears promising, with anticipated growth in both pharmaceutical and specialty chemical applications. Ongoing research into structure-activity relationships may unlock additional therapeutic potentials, while advances in synthetic methodology could improve production efficiency and sustainability. These developments align well with industry trends toward molecularly targeted therapies and green chemistry initiatives.

For researchers considering 5-phenyl-1,3-oxazole-2-carboxylic acid for their projects, several commercial suppliers offer the compound in various quantities, from milligram-scale for screening purposes to kilogram quantities for process development. Comparative studies of synthetic routes and purification methods continue to optimize the compound's accessibility and cost-effectiveness for diverse research applications.